MK25

• CAS No.: 1314118-94-9
• Product Name: MK25
• Molecular Formula: C27H26Cl2N4O2
• Molecular Weight: 509.43
• IUPAC Name: 5-(4-chlorophenyl)-N-(4-piperazin-1-ylphenyl)-N-(pyridin-2-ylmethyl)furan-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C27H25ClN4O2.ClH/c28-21-6-4-20(5-7-21)25-12-13-26(34-25)27(33)32(19-22-3-1-2-14-30-22)24-10-8-23(9-11-24)31-17-15-29-16-18-31;/h1-14,29H,15-19H2;1H
• Standard InChIKey: AZDOSXSDARWKGX-UHFFFAOYSA-N
• SMILES: C1CN(CCN1)C2=CC=C(C=C2)N(CC3=CC=CC=N3)C(=O)C4=CC=C(O4)C5=CC=C(C=C5)Cl.Cl
• Appearance: Solid powder
• Description: MK25 is a selective, non-ATP competitive MK2 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MK25; MK-25; MK 25; MK2 Inhibitor IV; MK2 Inhibitor-IV
• Reference: 1: Li XE, Lopetcharat K, Drake MA. Parents' and children's acceptance of skim chocolate milks sweetened by monk fruit and stevia leaf extracts. J Food Sci. 2015 May;80(5):S1083-92. doi: 10.1111/1750-3841.12835. Epub 2015 Apr 6. PubMed PMID: 25847181.; 2: Ahmad M, Zahir ZA, Asghar HN, Asghar M. Inducing salt tolerance in mung bean through coinoculation with rhizobia and plant-growth-promoting rhizobacteria containing 1-aminocyclopropane-1-carboxylate deaminase. Can J Microbiol. 2011 Jul;57(7):578-89. doi: 10.1139/W11-044. Epub 2011 Jul 19. PubMed PMID: 21770816.; 3: Adaikkalam V, Swarup S. Characterization of copABCD operon from a copper-sensitive Pseudomonas putida strain. Can J Microbiol. 2005 Mar;51(3):209-16. PubMed PMID: 15920618.; 4: Syn CK, Magnuson JK, Kingsley MT, Swarup S. Characterization of Pseudomonas putida genes responsive to nutrient limitation. Microbiology. 2004 Jun;150(Pt 6):1661-9. PubMed PMID: 15184552.; 5: Adaikkalam V, Swarup S. Molecular characterization of an operon, cueAR, encoding a putative P1-type ATPase and a MerR-type regulatory protein involved in copper homeostasis in Pseudomonas putida. Microbiology. 2002 Sep;148(Pt 9):2857-67. PubMed PMID: 12213931.; 6: Tatarov G. [Developing an avirulent mutant of Aujeszky's disease virus using the effect of 5 bromodesoxyuridine]. Tijdschr Diergeneeskd. 1983 Mar 1;108(5):204-9. Dutch. PubMed PMID: 6302945.; 7: Naneva G, Vasileva I, Motovski A, Gergov P. [Stability of Aujezky's disease virus strain MK25 in an aerosol]. Vet Med Nauki. 1983;20(9):25-9. Bulgarian. PubMed PMID: 6320523.; 8: Ivanov IE, Arsov R, Sizov I, Terziev S. [Evaluation of the specificity of skin allergy tests in cattle with IBR-IPV]. Vet Med Nauki. 1983;20(1):30-5. Bulgarian. PubMed PMID: 6306906.; 9: Truijen WT, Tielen MJ, Brus DH, van Exsel AC. [Aujeszky's disease: maternal immunity of piglets born of sows inoculated with various vaccines (author's transl)]. Tijdschr Diergeneeskd. 1981 Aug 1;106(15):756-66. Dutch. PubMed PMID: 6269251.; 10: Tielen MJ, van Exsel AC, Brus DH, Truijen WT. [Aujeszky's disease: serological responsiveness after vaccination of 6-10-week-old piglets with maternal antibody (author's transl)]. Tijdschr Diergeneeskd. 1981 Aug 1;106(15):739-47. Dutch. PubMed PMID: 6269250.
• PubChem Compound: 70681199
• Last Modified: Nov 11 2021